
An In-depth Technical Guide to the Physical
Properties of (E)-5-Tetradecene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(E)-5-Tetradecene is a linear alkene with the chemical formula C₁₄H₂₈. As an unsaturated

hydrocarbon, its physical characteristics are crucial for its application in organic synthesis and

material science. The "E" designation in its nomenclature refers to the entgegen (opposite)

configuration of the alkyl groups across the carbon-carbon double bond, which influences its

molecular geometry and physical properties.[1] This guide provides a detailed overview of the

known physical properties of (E)-5-Tetradecene, outlines standard experimental protocols for

their determination, and presents a logical workflow for such analyses.

Core Physical Properties
The physical properties of (E)-5-Tetradecene are comparable to other long-chain alkenes.[2][3]

They are primarily dictated by weak intermolecular van der Waals forces (London dispersion

forces), which increase with molecular size.[4] The presence of the double bond introduces a

slight polarity but does not significantly alter properties like boiling point compared to its alkane

analogue, tetradecane.

Data Presentation
The quantitative physical and chemical properties of (E)-5-Tetradecene are summarized in the

table below. It is important to note that some values are estimated based on data from similar

compounds, a common practice for less-studied chemicals.
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Property Value Source

IUPAC Name (E)-tetradec-5-ene [5]

CAS Number 41446-66-6 [1][5]

Molecular Formula C₁₄H₂₈ [1][5][6]

Molecular Weight 196.37 g/mol [1][5][6]

Appearance Colorless liquid [1]

Odor
Characteristic hydrocarbon

smell
[1]

Boiling Point ~ 250 °C (estimated) [1]

Melting Point ~ -20 °C (estimated) [1]

Density ~ 0.8 g/cm³ at 20 °C [1]

Solubility in Water
0.0139 mg/L at 25 °C

(estimated)
[7]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

other non-polar solvents.[1][3]

Kovats Retention Index
Standard non-polar: 1378,

1386, 1387
[5]

Experimental Protocols
The following sections detail generalized, standard laboratory procedures for determining the

key physical properties of a liquid alkene like (E)-5-Tetradecene.

Determination of Boiling Point (Microscale Method)
This method is suitable for small sample volumes and is a common technique for determining

the boiling point of liquid organic compounds.[7][8][9]

Apparatus:

Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer (-10 to 300 °C range)

Heating apparatus (e.g., Thiele tube with high-boiling mineral oil, or an aluminum heating

block)[10]

Rubber band or thread for attachment

Stand and clamp

Procedure:

Pour approximately 0.5 mL of (E)-5-Tetradecene into the small test tube.

Place the capillary tube into the test tube with its open end submerged in the liquid.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.

Clamp the assembly and immerse it in the heating bath (Thiele tube or heating block). The

heat source should not be in direct contact with the test tube.

Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary

tube. This indicates the liquid's temperature has exceeded its boiling point.

Remove the heat source and allow the apparatus to cool slowly.

Observe the sample closely. The boiling point is the temperature at which the stream of

bubbles stops and the liquid just begins to be drawn back into the capillary tube.[10] Record

this temperature.

For accuracy, allow the bath to cool by 15-20 °C and repeat the determination.

Determination of Melting Point
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Since (E)-5-Tetradecene is a liquid at room temperature with an estimated melting point of -20

°C, this procedure would require a cryo-cooling system. The general principle remains the

same as for solid compounds.

Apparatus:

Capillary tube (sealed at one end)

Melting point apparatus with a cooling stage (or a Thiele tube with a suitable low-temperature

bath fluid)

Low-temperature thermometer

Dry ice or liquid nitrogen for cooling

Procedure:

Introduce a small amount of liquid (E)-5-Tetradecene into the capillary tube via a syringe or

by cooling the sample until it solidifies and can be packed.

Place the packed capillary tube into the cooling stage of the melting point apparatus.

Cool the sample until it is completely frozen.

Begin heating the sample very slowly (approximately 1-2 °C per minute).[1]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the last crystal of solid melts (the end of the melting range).

A pure compound will exhibit a sharp melting range of 0.5-1.0 °C.[1][2]

Determination of Density
The density of a liquid is its mass per unit volume and can be determined accurately with

standard laboratory equipment.[11][12]

Apparatus:
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Analytical balance (accurate to ±0.001 g)

Volumetric flask or pycnometer (e.g., 5 mL or 10 mL) of known volume

Pipette

Temperature-controlled water bath

Procedure:

Carefully clean and dry the volumetric flask or pycnometer and measure its empty mass on

the analytical balance. Record this as m₁.

Place the flask in a temperature-controlled bath set to a specific temperature (e.g., 20.0 °C)

and allow it to equilibrate.

Using a pipette, carefully fill the flask with (E)-5-Tetradecene up to the calibration mark.

Ensure no air bubbles are trapped.

Allow the filled flask to equilibrate to the bath temperature.

Measure the mass of the filled flask. Record this as m₂.

The mass of the liquid (m_liquid) is calculated as: m_liquid = m₂ - m₁.

The density (ρ) is calculated by dividing the mass of the liquid by the known volume (V) of

the flask: ρ = m_liquid / V.

Determination of Solubility
Solubility tests provide qualitative information about the polarity of a compound. Alkenes are

non-polar and are expected to be insoluble in polar solvents like water and soluble in non-polar

organic solvents.[2][4]

Apparatus:

Several small test tubes

Graduated pipettes or droppers
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Vortex mixer (optional)

Solvents: deionized water, ethanol, diethyl ether, hexane.

Procedure:

Label four separate test tubes for each solvent to be tested.

Add approximately 20 mg or 0.05 mL of (E)-5-Tetradecene to each test tube.

To the first test tube, add the first solvent (e.g., deionized water) dropwise, up to a total of 1

mL, shaking vigorously after each addition.[13][14]

Observe the mixture. If a single homogeneous phase forms, the compound is soluble. If two

distinct layers remain or the mixture is cloudy, it is insoluble.

Record the observation as "soluble," "partially soluble," or "insoluble."

Repeat steps 3-5 for the other solvents (ethanol, diethyl ether, hexane).

Visualizations
The following diagram illustrates a generalized workflow for the experimental determination of a

liquid's boiling point, a fundamental physical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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